Cas no 35351-47-4 (5-Methoxybenzofuran-2-carbonitrile)

5-Methoxybenzofuran-2-carbonitrile is a heterocyclic organic compound featuring a benzofuran core substituted with a methoxy group at the 5-position and a cyano group at the 2-position. This structure imparts unique reactivity and functional versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methoxy group contributes to solubility and stability. Its well-defined molecular framework allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
5-Methoxybenzofuran-2-carbonitrile structure
35351-47-4 structure
Product Name:5-Methoxybenzofuran-2-carbonitrile
CAS No:35351-47-4
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD02187499
CID:1095607
PubChem ID:2767995
Update Time:2025-06-07

5-Methoxybenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxybenzofuran-2-carbonitrile
    • AKOS002678536
    • CS-0332655
    • Oprea1_865135
    • 5-methoxy-1-benzofuran-2-carbonitrile
    • HMS1368G02
    • 11P-620
    • 35351-47-4
    • MFCD02187499
    • Bionet2_001521
    • 2-Benzofurancarbonitrile, 5-methoxy-
    • MDL： MFCD02187499
    • Inchi： 1S/C10H7NO2/c1-12-8-2-3-10-7(4-8)5-9(6-11)13-10/h2-5H,1H3
    • InChI Key： DFNSXSVDXRIROD-UHFFFAOYSA-N
    • SMILES： O1C(C#N)=CC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.16

5-Methoxybenzofuran-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR32238-1g
5-Methoxy-1-benzofuran-2-carbonitrile
 35351-47-4 tech
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 £1078.00 2025-02-20
abcr
AB340506-100 mg
5-Methoxy-1-benzofuran-2-carbonitrile; .
 35351-47-4
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 €208.80 2022-06-10
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AB340506-500 mg
5-Methoxy-1-benzofuran-2-carbonitrile, 90%; .
 35351-47-4 90%
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 €678.60 2023-07-19
abcr
AB340506-1 g
5-Methoxy-1-benzofuran-2-carbonitrile, 90%; .
 35351-47-4 90%
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 €1,312.80 2023-07-19
Chemenu
CM154763-1g
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 35351-47-4 95%
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 $*** 2023-05-30
Alichem
A019096215-1g
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 35351-47-4 95%
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 $499.95 2023-09-02
Chemenu
CM154763-1g
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 35351-47-4 95%
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 $574 2021-06-09
eNovation Chemicals LLC
D556001-1g
5-Methoxybenzofuran-2-carbonitrile
 35351-47-4 95%
1g
 $5490 2024-05-23
abcr
AB340506-500mg
5-Methoxy-1-benzofuran-2-carbonitrile, 90%; .
 35351-47-4 90%
500mg
 €678.60 2025-02-18
abcr
AB340506-1g
5-Methoxy-1-benzofuran-2-carbonitrile, 90%; .
 35351-47-4 90%
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